Cas no 60102-37-6 (Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-)

• Product Name: Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-
• CAS No: 60102-37-6
• MF: C₁₉H₂₇NO₇
• MW: 381.420186281204
• CID: 505599
• PubChem ID: 5358779
• Update Time: 2025-04-19

Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)-
• Petasitenine
• Petasitenine (neutral)
• Othosenin
• Othosenine
• d-Otosenine
• Tomentosine
• d-Otocenime
• (-)-Octosenine
• SPIRO(2,9-DIOXA-14-AZABICYCLO(9.5.1)HEPTADEC-11-ENE-4,2'-OXIRANE)-3,8,17-TRIONE, 7-HYDROXY-3',6,7,14-TETRAMETHYL-, (1R,2'R,3'R,6R,7R)-
• NSC-279000
• NSC 288753
• 1ST159060
• 4,8-Secosenecionan-8,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15.beta.,20R)-
• CHEBI:8031
• (1R,3'R,4R,6R,7R,11Z)-7-hydroxy-3',6,7,14-tetramethylspiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione
• 737TK4X375
• CCRIS 5781
• Q27107643
• PETASITENINE [IARC]
• Fukinotoxin (van)
• UNII-737TK4X375
• Petasitenine (Fukinotoxin)
• NSC-288753
• 4,8-Secosenecionan-8,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15beta,20R)-
• 60102-37-6
• Spiro(2,9-dioxa-14-azabicyclo(9.5.1)heptadec-11-ene-4,2'-oxirane)-3,8,17-trione, 7-hydroxy-3',6,7,14-tetramethyl-, (1R-(1R*,4R*(R*),6R*,7R*))-
• Fukinotoxin (neutral)
• NSC 279000
• Fukinotoxin
• NSC279000
• NSC288753
• CHEMBL1992587
• 4,11,16-trione, 15,20-epoxy-15,20-dihydro-12-hydroxy-4-methyl-, (15.beta.,20R)-
• AKOS040734670

• Inchi： 1S/C19H27NO7/c1-11-9-19(12(2)27-19)17(23)26-14-6-8-20(4)7-5-13(15(14)21)10-25-16(22)18(11,3)24/h5,11-12,14,24H,6-10H2,1-4H3/b13-5-
• InChI Key： CZQLULNMKQAIQL-ACAGNQJTSA-N
• SMILES： O1C(C)C21C(=O)OC1C(C(=CCN(C)CC1)COC(C(C)(C(C)C2)O)=O)=O |c:10|

Computed Properties

• Exact Mass: 381.17875220g/mol
• Monoisotopic Mass: 381.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 0.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.2977 (rough estimate)
• Melting Point: 129.5°C
• Boiling Point: 508.82°C (rough estimate)
• Flash Point: 325.6ºC
• Refractive Index: 1.5180 (estimate)
• PSA: 105.67000
• LogP: 0.15860

Spiro[2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-ene-4,2'-oxirane]-3,8,17-trione,7-hydroxy-3',6,7,14-tetramethyl-, (1R,2'R,3'R,6R,7R)- Security Information

• Hazardous Material transportation number：UN 1544
• HazardClass：6.1(b)
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives